Cas no 175278-16-7 (2-(Trifluoromethoxy)terephthalonitrile)

2-(Trifluoromethoxy)terephthalonitrile structure

175278-16-7 structure

Product Name:2-(Trifluoromethoxy)terephthalonitrile

CAS No:175278-16-7

Molecular Formula:C₉H₃F₃N₂O

Molecular Weight:212.128132104874

MDL:MFCD00203479

CID:136278

PubChem ID:2736880

2-(Trifluoromethoxy)terephthalonitrile Properties

Names and Identifiers

- 4-(Trifluoromethoxy)isophthalonitrile
- 2-(Trifluoromethoxy)terephthalonitrile
- 1,4-Benzenedicarbonitrile,2-(trifluoromethoxy)-
- 1,4-Dicyano-2-(trifluoromethoxy)benzene
- 2-(trifluoromethoxy)benzene-1,4-dicarbonitrile
- AC1MC6G9
- CTK4D5846
- MolPort-001-773-183
- SBB094601
- (TRIFLUOROMETHOXY)TEREPHTHALONITRILE
- 4-DICYANO-2-(TRIFLUOROMETHOXY)BENZENE
- l,4-Dicyano-2-(trifluoromethoxy)benzene
- 2-(Trifluoromethoxy)-1,4-benzenedicarbonitrile
- 2-(Trifluoromethoxy)terephthalonitrile97%
- 2-(Trifluoromethoxy)terephthalonitrile 97%
- 1,4-Dicyano-2-(trifluoromethoxy)benzene97%
- 1,4-Dicyano-2-(trifluoromethoxy)benzene 97%
- CHEBI:195130
- AKOS015836115
- A20854
- FT-0606864
- DTXSID70371673
- 2-(Trifluoromethoxy)terephthalonitril
- CK2154
- 175278-16-7
- 1,4-Benzenedicarbonitrile, 2-(trifluoromethoxy)-
- MFCD00203479
- CS-0081116
- JS-5016
- SIJNPBWOOSQUOS-UHFFFAOYSA-N
- 2-(triluoromethoxy)benzene-1,4-dicarbonitrile
- DB-015097
- MDL： MFCD00203479
- InChIKey： SIJNPBWOOSQUOS-UHFFFAOYSA-N
- Inchi： 1S/C9H3F3N2O/c10-9(11,12)15-8-3-6(4-13)1-2-7(8)5-14/h1-3H
- SMILES： FC(OC1C=C(C#N)C=CC=1C#N)(F)F

Computed Properties

Exact Mass: 212.02000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 212.02
Heavy Atom Count: 15
Complexity: 321
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 56.8A^2

Experimental Properties

LogP: 2.32856
PSA: 56.81000
Refractive Index: 1.485
Boiling Point: 282 ºC
Melting Point: 79 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C
Flash Point: 125 ºC
Color/Form: Not determined
Solubility: Not determined
Density: 1.42

2-(Trifluoromethoxy)terephthalonitrile Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0021A3-1g	1,4-Benzenedicarbonitrile, 2-(trifluoromethoxy)-	175278-16-7	97%	1g	$146.00	2025-03-20
A2B Chem LLC	AA94171-1g	1,4-Dicyano-2-(trifluoromethoxy)benzene	175278-16-7	97%	1g	$140.00	2024-04-20
abcr	AB349800-1 g	2-(Trifluoromethoxy)terephthalonitrile, 97%; .	175278-16-7	97%	1 g	€166.40	2023-07-19
Alichem	A019150028-1g	2-(Trifluoromethoxy)terephthalonitrile	175278-16-7	97%	1g	400.00 USD
Ambeed	A328611-1g	2-(Trifluoromethoxy)terephthalonitrile	175278-16-7	97%	1g	$95.0
Apollo Scientific	PC2562-1g	2-(Trifluoromethoxy)terephthalonitrile	175278-16-7	98%	1g	£71.00	2023-09-02
Chemenu	CM128668-1g	2-(trifluoromethoxy)terephthalonitrile	175278-16-7	95+%	1g	$349
Crysdot LLC	CD12132376-1g	2-(Trifluoromethoxy)terephthalonitrile	175278-16-7	97%	1g	$369
eNovation Chemicals LLC	D584941-10g	2-(Trifluoromethoxy)terephthalonitril	175278-16-7	95%	10g	$1200	2022-09-11
Fluorochem	004756-1g	1,4-Dicyano-2-(trifluoromethoxy)benzene	175278-16-7	97%	1g	￡78.00	2022-02-28

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Amadis Chemical Company Limited

(CAS:175278-16-7)2-(Trifluoromethoxy)terephthalonitrile

Purity:99%

Quantity:5g

Price($):251.0